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Compound of Interest

Compound Name:
3-(5-Bromo-1-benzofuran-2-yl)-3-

oxopropanenitrile

CAS No.: 1135283-25-8

Cat. No.: B1518914

Get Quote

Introduction: The Strategic Importance of the 3-
Oxopropanenitrile Motif
The 3-oxopropanenitrile scaffold, characterized by a ketone and a nitrile group separated by a

methylene unit, is a cornerstone in modern organic synthesis and drug discovery. This versatile

building block offers a rich chemical landscape for modification, owing to the electrophilic

nature of the carbonyl carbon, the nucleophilic potential of the enolizable α-carbon, and the

diverse reactivity of the nitrile functionality.[1] The ability to catalytically and selectively modify

the side chains of 3-oxopropanenitrile derivatives provides a powerful avenue for the

construction of complex molecular architectures, particularly chiral molecules with significant

therapeutic potential. This guide provides an in-depth exploration of key catalytic strategies for

the modification of 3-oxopropanenitrile side chains, with a focus on practical, field-proven

protocols and the underlying scientific principles that govern these transformations.
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I. Asymmetric Reduction of the Carbonyl Group:
Access to Chiral β-Hydroxynitriles
The stereoselective reduction of the prochiral ketone in 3-oxopropanenitrile derivatives to

furnish enantiomerically enriched β-hydroxynitriles is a pivotal transformation. These chiral

products are valuable intermediates in the synthesis of pharmaceuticals. Both enzymatic and

transition-metal-based catalytic systems have been developed to achieve high

enantioselectivity and yield.

A. Biocatalytic Asymmetric Reduction with Carbonyl
Reductases (KREDs)
Expertise & Experience: Whole-cell biocatalysis for the reduction of β-ketonitriles has often

been plagued by side reactions, such as α-ethylation, which diminishes the yield of the desired

product.[2][3] The use of isolated, recombinant carbonyl reductases (KREDs) has emerged as

a superior strategy, completely eliminating these competing pathways and offering excellent

optical purity.[3][4] The choice of the specific KRED is crucial, as different enzymes can provide

access to either the (R)- or (S)-enantiomer of the corresponding β-hydroxynitrile.[2]

Trustworthiness: The following protocol for the asymmetric reduction of an aromatic β-

ketonitrile is a self-validating system that includes an integrated cofactor regeneration system,

making the process economically viable and scalable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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